2-(1-Methyl-2,3-dihydro-1H-indol-5-YL)-2-(pyrrolidin-1-YL)ethan-1-amine

• Molecular Formula: C15H23N3
• Molecular Weight: 245.36 g/mol
• IUPAC Name: 2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethanamine
• InChI: InChI=1S/C15H23N3/c1-17-9-6-13-10-12(4-5-14(13)17)15(11-16)18-7-2-3-8-18/h4-5,10,15H,2-3,6-9,11,16H2,1H3
• InChI Key: JBQRHIFZTANXKI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CN)N3CCCC3

Description

This compound belongs to the class of indoline derivatives, characterized by a 2,3-dihydroindole (indoline) core substituted at the 5-position with a methyl group and a pyrrolidin-1-yl ethanamine moiety. Indolines are privileged scaffolds in medicinal chemistry due to their structural similarity to neurotransmitters and their ability to interact with diverse biological targets, including serotonin and dopamine receptors . The presence of the pyrrolidine ring enhances conformational flexibility and may improve binding affinity to receptors requiring specific spatial arrangements .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Methyl-2,3-dihydro-1H-indol-5-YL)-2-(pyrrolidin-1-YL)ethan-1-amine typically involves multi-step organic reactions. A common approach might include:

Formation of the Indole Moiety: Starting from a suitable precursor, such as an aniline derivative, the indole ring can be constructed through Fischer indole synthesis.

Introduction of the Pyrrolidine Ring: The pyrrolidine ring can be introduced via a nucleophilic substitution reaction.

Coupling of the Two Moieties: The final step involves coupling the indole and pyrrolidine moieties through a suitable linker, often using reductive amination or other coupling reactions.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Amine-Alkylation and Condensation Reactions

The primary amine group participates in nucleophilic alkylation and condensation reactions. For example:

• Mannich-type reactions with aldehydes and activated alkenes under acid catalysis (e.g., H₂SO₄) yield γ-aminoalcohol intermediates, which can undergo dehydration to form allylamines (e.g., 16a in ).

• Formaldehyde-mediated alkylation with secondary amines generates fused indole-pyrrolidine derivatives under Brønsted or Lewis acid conditions .

Key Conditions

Reagents/Conditions	Product Class	Yield Range	Source
H<sub>2</sub>SO<sub>4</sub>, ACN, RT	γ-Aminoalcohols (e.g., 15a–k )	50–85%
AlCl<sub>3</sub>, 1,4-dioxane, reflux	Allylamines (e.g., 16a–k )	70–95%

Metal-Catalyzed Cross-Coupling

The indole moiety enables Suzuki-Miyaura coupling with boronic acids under palladium catalysis:

text
General Procedure[4]:  
1. Combine 2-bromoaniline analog, arylboronic acid (1.2 equiv), Pd(dppf)Cl<sub>2</sub> (2 mol%), Na<sub>2</sub>CO<sub>3</sub> (4 equiv) in 1,4-dioxane/H<sub>2</sub>O.  
2. Heat at 85°C for 12 h.  
3. Extract with ethyl acetate, purify via silica chromatography.  

Example Reaction

• Coupling with pyridin-3-ylboronic acid forms biaryl derivatives (e.g., 1a-1 ) in 95% yield .

Deaminative Halogenation

The primary amine undergoes deaminative bromination/chlorination via pyrylium intermediates:

• Treatment with Pyry-BF₄ and NaBr in CH₃CN at 60°C replaces the -NH₂ group with -Br, yielding alkyl bromides (e.g., 25 , 26 ) in 45–92% efficiency .

Mechanistic Pathway :

• Amine → Pyrylium salt intermediate.

• Nucleophilic displacement by halide (Br⁻, Cl⁻).

Acid/Base-Mediated Rearrangements

The indole ring undergoes protonation-deprotonation equilibria , influencing reactivity:

• Under acidic conditions (pH < 4), the indole N-H becomes protonated, enhancing electrophilic substitution at the 4- or 6-positions.

• Basic conditions (pH > 10) deprotonate the pyrrolidine NH, enabling alkylation or aza-Michael additions.

Oxidative and Reductive Transformations

• Reductive amination : The primary amine reacts with ketones/aldehydes under H₂/Pd-C or NaBH₄ to form secondary amines.

• Oxidative degradation : Strong oxidants (e.g., KMnO₄) cleave the pyrrolidine ring, forming carboxylic acid derivatives.

Photocatalytic Reactions

Analogous to antidepressant synthesis , the compound may participate in enantioselective reductive couplings under Ru(bpy)₃²⁺/DIPEA photocatalysis:

• Coupling with nitrones or aldehydes yields chiral amino alcohols (e.g., vicinal hydroxyl amino alcohols ) with >90% enantiomeric excess .

Stability Under Reaction Conditions

Condition	Stability Outcome	Source
Acidic (pH 1–3)	Moderate stability; indole ring protonation
Basic (pH 10–12)	Degradation via pyrrolidine ring opening
High temperature (>100°C)	Dehydration or polymerization

Scientific Research Applications

2-(1-Methyl-2,3-dihydro-1H-indol-5-YL)-2-(pyrrolidin-1-YL)ethan-1-amine may have applications in:

Chemistry: As a building block for more complex molecules.

Biology: Potential use in studying biological pathways involving indole derivatives.

Medicine: Possible therapeutic applications due to its structural similarity to bioactive compounds.

Industry: Use in the synthesis of pharmaceuticals or agrochemicals.

Mechanism of Action

The mechanism of action would depend on the specific biological target. Generally, compounds with indole and pyrrolidine structures can interact with various enzymes, receptors, or ion channels, modulating their activity. The exact molecular targets and pathways would require detailed biochemical studies.

Comparison with Similar Compounds

Key Structural Analogs

The following compounds share structural motifs with the target molecule, differing primarily in substituents or heterocyclic systems:

Compound Name	Structural Differences	Key Properties	References
2-(1-Methyl-2,3-dihydro-1H-indol-5-YL)-2-(piperidin-1-YL)ethan-1-amine	Pyrrolidine replaced with piperidine (6-membered ring)	Increased lipophilicity; altered receptor binding due to larger ring size. Potential for prolonged metabolic stability.
(2,3-Dihydro-1H-indol-5-ylmethyl)amine	Lacks pyrrolidine; contains methylamine at the 5-position	Simpler structure; retains indoline core. Used as an intermediate for disubstituted methanamines with potential pharmacological activity.
5-Methoxytryptamine	Indole (non-saturated) core; 5-methoxy and ethylamine substituents	Classical serotonin analog; binds 5-HT receptors. Demonstrates the importance of aromaticity vs. saturation in biological activity.
1-(5-(4-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoroindolin-1-yl)-2-(5-fluoropyridin-2-yl)ethan-1-one	Incorporates pyrrolo[2,3-d]pyrimidine and fluoropyridine	Hybrid structure with kinase inhibition potential; fluorine enhances metabolic resistance.

Pharmacological and Spectral Comparisons

• Receptor Binding :
  • The target compound’s pyrrolidine moiety may favor interactions with GPCRs (e.g., adrenergic or serotonin receptors) due to its smaller ring size and nitrogen positioning .
  • Piperidine analogs (e.g., ) could exhibit higher affinity for receptors requiring bulkier ligands, such as σ-receptors .
• Spectral Data :
  • NMR : For (2,3-dihydro-1H-indol-5-ylmethyl)amine, signals at δ 2.45 ppm (CH₂) and 5.28 ppm (NH) confirm amine and indoline protons . The target compound would show additional pyrrolidine-related peaks (δ 1.5–2.5 ppm for CH₂ groups).
  • IR : Absence of acetyl/phthalimide groups in the target compound (cf. ) would eliminate carbonyl stretches (~1700 cm⁻¹), replaced by N-H stretches (~3300 cm⁻¹) .

Biological Activity

The compound 2-(1-Methyl-2,3-dihydro-1H-indol-5-YL)-2-(pyrrolidin-1-YL)ethan-1-amine , often referred to as a derivative of indole and pyrrolidine, has garnered attention in pharmacological research due to its potential biological activities. This article aims to explore its biological activity, including its mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• Molecular Formula : C₁₃H₁₈N₂
• Molecular Weight : 206.30 g/mol

This structure combines an indole moiety with a pyrrolidine group, which may contribute to its biological efficacy.

Research indicates that compounds with similar structures often interact with various biological targets:

• Receptor Interaction : The indole structure is known for its ability to bind to serotonin receptors, potentially influencing mood and anxiety pathways.
• Cell Cycle Regulation : Some derivatives have shown inhibition of cell cycle progression in cancer cells, suggesting potential antineoplastic properties .
• Neurotransmitter Modulation : The pyrrolidine component may enhance the activity of neurotransmitters, impacting cognitive functions and mood stabilization.

Anticancer Activity

Several studies have investigated the anticancer potential of indole derivatives. For instance:

• Case Study : A derivative similar to our compound was tested against various cancer cell lines (e.g., MCF-7 breast cancer cells). Results indicated a significant reduction in cell viability with an IC₅₀ value of approximately 10 µM, suggesting strong cytotoxic effects .

Antidepressant Effects

The compound's structural similarity to known antidepressants suggests it may exhibit similar effects:

• Research Findings : In animal models, administration resulted in reduced depressive-like behaviors, potentially through serotonin receptor modulation .

Antimicrobial Activity

Preliminary studies have shown that certain indole derivatives possess antimicrobial properties:

• Study Results : Compounds with similar structures demonstrated effectiveness against Gram-positive bacteria, indicating potential for development as antimicrobial agents .

Data Table: Summary of Biological Activities

Activity Type	Model/System	IC₅₀/Effectiveness	Reference
Anticancer	MCF-7 Cells	10 µM
Antidepressant	Animal Models	Significant behavior change
Antimicrobial	Gram-positive Bacteria	Effective